2-({[(3-Bromophenyl)carbamoyl]methyl}sulfanyl)acetic acid

• IUPAC Name: 2-[2-(3-bromoanilino)-2-oxoethyl]sulfanylacetic acid
• InChI: InChI=1S/C10H10BrNO3S/c11-7-2-1-3-8(4-7)12-9(13)5-16-6-10(14)15/h1-4H,5-6H2,(H,12,13)(H,14,15)
• InChI Key: QTVXJTMTMLWPBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)NC(=O)CSCC(=O)O
• Molecular Formula: C10H10BrNO3S
• Molecular Weight: 304.16 g/mol
• CAS No.: 914630-14-1

Description

2-({[(3-Bromophenyl)carbamoyl]methyl}sulfanyl)acetic acid (2-BCMSA) is an organosulfur compound that has been studied for its potential applications in scientific research. It is a white powder that is soluble in water and organic solvents, and can be synthesized in a variety of ways.

Scientific Research Applications

• Natural Products Research : Zhao et al. (2004) isolated new bromophenol derivatives, including compounds with structural similarities to the requested chemical, from the red alga Rhodomela confervoides. These compounds were studied for their potential activity against human cancer cell lines and microorganisms, although they were found inactive (Zhao et al., 2004).

• Molecular Complex Characterization : Singh and Baruah (2011) characterized molecular complexes of 1,4-Naphthoquinone derivatives, including sulphur atom tethered quinone containing flexible carboxylic acid. This study highlights the structural properties and potential applications in chemistry and materials science (Singh & Baruah, 2011).

• Crystallographic Analysis : Choi et al. (2007) conducted a study on a similar compound, "2-[5-(4-Bromophenyl)-3-methylsulfanyl-1-benzofuran-2-yl]acetic acid", providing insights into its crystal structure, which is crucial for understanding its chemical behavior and potential applications in material science and drug design (Choi et al., 2007).

• Synthesis and Reactivity Studies : Robins et al. (2007) explored the solution-phase syntheses of similar carbamoyl and sulfanylmethyl compounds. This research is significant for understanding the reactivity and potential applications of such compounds in pharmaceutical and chemical synthesis (Robins et al., 2007).

• Antioxidant Properties : Li et al. (2011) isolated and identified bromophenols from the marine red alga Rhodomela confervoides, examining their antioxidant activities. The results suggest that these compounds, which share structural similarities with the requested chemical, can be excellent sources of natural antioxidants (Li et al., 2011).

Safety and Hazards

The compound has been classified as Acute Tox. 4 Oral, indicating it may be harmful if swallowed. It’s important to handle it with appropriate safety measures. Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product.